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Compound Name: NG-497

Cat. No.: B12394195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of NG-497, the first-in-class small-molecule

inhibitor of human Adipose Triglyceride Lipase (ATGL). NG-497 presents a significant

development in the study of lipid metabolism and holds potential for therapeutic applications in

diseases associated with elevated circulating fatty acids, such as insulin resistance,

steatohepatitis, and heart disease. This document outlines the core mechanism of NG-497,

summarizes key quantitative data on its efficacy, details relevant experimental protocols, and

provides visual representations of its mode of action and experimental application.

Core Mechanism of Action
NG-497 functions as a selective and reversible inhibitor of human and non-human primate

ATGL. ATGL is the rate-limiting enzyme in the hydrolysis of triacylglycerols (TAGs) stored in

lipid droplets, a process known as lipolysis. By inhibiting ATGL, NG-497 effectively blocks the

release of fatty acids from adipose tissue.

The mechanism of inhibition is competitive, with NG-497 binding to a hydrophobic cavity near

the active site of the ATGL enzyme. This targeted action prevents the breakdown of TAGs into

diacylglycerols (DAGs) and subsequently fatty acids, leading to a significant reduction in fatty

acid release.

Quantitative Data Summary
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The inhibitory effects of NG-497 on fatty acid release have been quantified in various studies.

The following tables summarize the key findings.

Cell Type Stimulant Parameter
NG-497
IC50

Maximum
Inhibition

Reference

Human

SGBS

Adipocytes

Isoproterenol

(1 µM)

Fatty Acid

Release
1.5 µM

Almost

complete at

≥10 µM

Human

SGBS

Adipocytes

Isoproterenol

(1 µM)

Glycerol

Release
1.5 µM -

HSL-inhibited

SGBS

Adipocytes

-

HSL-

independent

Fatty Acid

Release

0.5 µM -

Parameter Value

Ki value 0.5 µM

Inhibition Type Reversible and competitive

Species Selectivity Human and rhesus monkey ATGL

Cytotoxicity (HepG2 cells) Not cytotoxic up to 100 µM

Experimental Protocols
Detailed methodologies are crucial for replicating and building upon existing research. The

following sections describe the key experimental protocols used to characterize the effects of

NG-497.

Inhibition of Lipolysis in Human Adipocytes
This protocol details the methodology for assessing the dose-dependent inhibition of stimulated

lipolysis by NG-497 in human adipocytes.
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Cell Culture: Simpson–Golabi–Behmel syndrome (SGBS) adipocytes are cultured and

differentiated. Primary human adipocytes can also be used.

Pre-incubation: Differentiated adipocytes are pre-incubated with varying concentrations of

NG-497 for 1 hour.

Stimulation of Lipolysis: Lipolysis is stimulated by adding 1 µM of isoproterenol to the culture

medium.

Sample Collection: The supernatant is collected after 1 hour of stimulation.

Measurement of Fatty Acid and Glycerol Release: The concentrations of fatty acids and

glycerol in the supernatant are determined using commercially available kits.

Analysis of HSL-Independent Fatty Acid Release
This protocol is designed to specifically measure the effect of NG-497 on fatty acid release that

is independent of Hormone-Sensitive Lipase (HSL).

Cell Culture and Differentiation: As described above.

HSL Inhibition: Adipocytes are treated with an HSL inhibitor, such as Hi 76-0079 (HSLi), at a

concentration sufficient for maximal HSL inhibition (e.g., 25 µM).

NG-497 Treatment: The HSL-inhibited cells are then treated with varying concentrations of

NG-497.

Sample Collection and Analysis: As described in the previous protocol.

Visualizing the Impact of NG-497
Diagrams illustrating the signaling pathways and experimental workflows provide a clear and

concise understanding of the scientific concepts.
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Caption: Signaling pathway of lipolysis and the inhibitory action of NG-497 on ATGL.
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Caption: Experimental workflow for assessing the effect of NG-497 on fatty acid release.

To cite this document: BenchChem. [The Impact of NG-497 on Fatty Acid Release: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394195#ng-497-s-effect-on-fatty-acid-release]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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